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Compound of Interest

Pyridine, 2,6-bis(2,2,2-
Compound Name: ]
trifluoroethyl)-

Cat. No.: B8415522

3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is a partially fluorinated alkene, often referred to as a
fluorotelomer intermediate. Its structure, which combines a reactive vinyl group with a stable,
electron-withdrawing perfluorobutyl chain, makes it a valuable and versatile building block in
fluoropolymer chemistry. The extensive fluorination of its carbon backbone imparts a unique
combination of properties, including high thermal and chemical stability, low surface tension,
and both hydrophobic (water-repellent) and oleophobic (oil-repellent) characteristics.[1]

This guide provides a comprehensive overview for researchers and drug development
professionals on the core properties, applications, and handling protocols for this compound.
The narrative emphasizes the causal relationships between its molecular structure and its
functional utility in advanced materials science and other specialized fields.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical substance is paramount for safety, reproducibility
in research, and regulatory compliance. The following table summarizes the key identifiers for
3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene.
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Identifier Value Source(s)

CAS Registry Number 19430-93-4 [2]

3,3,4,4,5,5,6,6,6-
IUPAC Name (2]
nonafluorohex-1-ene

1H,1H,2H-Perfluoro-1-hexene,
Common Synonyms (Perfluorobutyl)ethylene, [11[2]
PFBE, Zonyl PFBE

Molecular Formula C6H3F9 [2][3]

Linear Formula CH2=CH(CF2)3CF3 [4]
C=CC(C(C(C(F)(F)R)(F)F

SMILES (C(C(C(R(FF)(FF) 3]
(PRFF

Molecular Weight 246.07 g/mol [2]

Below is a two-dimensional representation of the molecular structure, illustrating the
connectivity of the vinyl group and the perfluorobutyl chain.

Caption: 2D Structure of 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems, its
appropriate applications, and the necessary safety precautions. This substance is a colorless,
highly flammable liquid.[2]
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Property Value Source(s)
Physical State Liquid [2]
Appearance Colorless [2]

Boiling Point 58 °C [2]

Melting Point No data available [5]

Flash Point -17 °C (closed cup) [31[4]

1.4 g/L (Likely a typo in source,

Density shoﬁld E)e ~1)./4 g/)r/:L) 2l

Vapor Pressure o2((::8.0 mmHg (31.7 kPa) at 25 2]

Vapor Density 8.5 (Air=1) [2]

Water Solubility

Insoluble ("none™)

[2]

Stability

Stable under normal conditions

[5]

The high vapor density indicates that the vapor is significantly heavier than air and can

accumulate in low-lying areas, posing a risk of distant ignition.[2]

Core Applications and Scientific Utility

The unique bifunctional nature of 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene—a polymerizable

alkene and a stable fluoroalkyl tail—is the primary driver of its applications.

o Fluoropolymer Monomer: Its most significant use is as a specialty monomer.[3] It can be

copolymerized with other monomers (e.g., ethene, tetrafluoroethene) to create advanced

fluoropolymers.[6] The incorporation of the C4F9 side chain into a polymer backbone

drastically lowers the surface energy of the resulting material, conferring durable water and

oil repellency. These polymers are used in high-performance coatings, resins, and

elastomers that require high chemical and thermal stability.[1][3]

¢ Intermediate for Surface-Modification Agents: The compound serves as a precursor for

synthesizing fluorinated surfactants and surface-modification agents.[1][3] The reactive vinyl
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group can be functionalized through various chemical reactions (e.qg., hydrosilylation, radical
addition) to graft the perfluorobutyl moiety onto other molecules or surfaces, such as silica or
textiles.

» Electronics and Dielectrics: Fluoropolymer derivatives originating from this monomer can be
used for their dielectric or insulating properties in electronic applications.[3]

The causality behind these applications stems directly from the strong carbon-fluorine bonds,
which are responsible for the compound's chemical inertness and thermal resistance, and the
low polarizability of the perfluorinated chain, which results in weak intermolecular forces and
low surface energy.

Reactivity, Stability, and Environmental Profile
Chemical Reactivity and Stability

3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is stable under normal storage conditions.[5] However,
several key reactivity hazards must be considered:

o Flammability: It is a highly flammable liquid and vapor. Vapors can form explosive mixtures
with air and may travel along the ground to a distant ignition source.[2]

» Conditions to Avoid: Keep away from heat, sparks, open flames, hot surfaces, and static
discharge.[7]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as hydrogen fluoride (HF) and carbon oxides can be formed.[5]

o Polymerization: While it is used as a monomer, uncontrolled hazardous polymerization is not
reported as a primary hazard under normal processing.[5]

Environmental Fate

As a per- and polyfluoroalkyl substance (PFAS), its environmental behavior is of significant
concern.

o Persistence: The compound is not readily biodegradable and is not expected to hydrolyze or
undergo photolysis in air. It is therefore considered to be potentially persistent or very
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persistent in the environment.[8]

e Bioaccumulation: Based on available screening data, it is not considered to be
bioaccumulative in aquatic organisms. There is some uncertainty regarding its potential for
bioaccumulation in air-breathing organisms.[8]

» Toxicity: It does not currently meet the criteria to be classified as toxic (T) under
environmental risk assessments.[8]

Based on these factors, 3,3,4,4,5,5,6,6,6-Nonafluoro-1-hexene is not classified as a PBT
(Persistent, Bioaccumulative, and Toxic) or vPvB (very Persistent and very Bioaccumulative)
substance.[8]

Experimental Protocols: Safe Handling and
Management

Trustworthiness in scientific application demands a self-validating system of safety. The
following protocols are synthesized from authoritative safety data sheets and should be
considered mandatory for all laboratory work involving this compound.

Personal Protective Equipment (PPE)

A risk assessment should precede all handling activities.

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Conformance to
OSHA 29 CFR 1910.133 or European Standard EN166 is required.[7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, assess breakthrough
time) and clothing to prevent skin exposure.[7]

» Respiratory Protection: Use only in a well-ventilated area, preferably within a certified
chemical fume hood. If inhalation risk is high, a NIOSH-approved respirator with an
appropriate cartridge is necessary.[7]

Safe Handling and Storage Workflow

The following diagram outlines the logical flow for managing this chemical in a research
environment.
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Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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